Cas no 372490-73-8 ([2-hydroxy-3-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate)
372490-73-8 structure
Product Name:[2-hydroxy-3-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate
CAS No:372490-73-8
MF:C39H68O5
MW:616.954233169556
CID:4762558
PubChem ID:9873795
Update Time:2024-11-07
[2-hydroxy-3-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-DILINOELAIDIN
- [2-hydroxy-3-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate
- Dilinoelaidin
- 9,12-Octadecadienoic acid (9Z,12Z)-, 1,1'-(2-hydroxy-1,3-propanediyl) ester
- (9E,9'E,12E,12'E)-9,12-octadecadienoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester
- SCHEMBL24625047
- 1,3-Dilinoelaidoyl-rac-glycerol
- 372490-73-8
-
- Inchi: 1S/C39H68O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-35-37(40)36-44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,37,40H,3-10,15-16,21-36H2,1-2H3/b13-11+,14-12+,19-17+,20-18+
- InChI Key: LYPGMYIQHDZFFD-WVZYQCMWSA-N
- SMILES: O(CC(COC(CCCCCCC/C=C/C/C=C/CCCCC)=O)O)C(CCCCCCC/C=C/C/C=C/CCCCC)=O
Computed Properties
- Exact Mass: 616.50667527g/mol
- Monoisotopic Mass: 616.50667527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 44
- Rotatable Bond Count: 34
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13
- Topological Polar Surface Area: 72.8
[2-hydroxy-3-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 32-1825-7-25mg |
1,3-Dioctadecadienoin (9E,12E) |
372490-73-8 | >99% | 25mg |
€115.00 | 2025-03-07 | |
| Larodan | 32-1863-29-3x25mg |
1,3-Dilinoelaidin |
372490-73-8 | >99% | 3x25mg |
€230.00 | 2025-03-07 | |
| Larodan | 32-1863-7-25mg |
1,3-Dilinoelaidin |
372490-73-8 | >99% | 25mg |
€94.00 | 2025-03-07 | |
| Larodan | 32-1863-29-3.253x25mg |
1,3-Dilinoelaidin |
372490-73-8 | >99% | 3.253x25mg |
€230.00 | 2023-09-19 | |
| 1PlusChem | 1P01LJIN-1mg |
(9E,9'E,12E,12'E)-9,12-octadecadienoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester |
372490-73-8 | ≥98% | 1mg |
$72.00 | 2024-05-04 | |
| 1PlusChem | 1P01LJIN-5mg |
(9E,9'E,12E,12'E)-9,12-octadecadienoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester |
372490-73-8 | ≥98% | 5mg |
$191.00 | 2024-05-04 | |
| 1PlusChem | 1P01LJIN-10mg |
(9E,9'E,12E,12'E)-9,12-octadecadienoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester |
372490-73-8 | ≥98% | 10mg |
$306.00 | 2024-05-04 | |
| 1PlusChem | 1P01LJIN-25mg |
(9E,9'E,12E,12'E)-9,12-octadecadienoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester |
372490-73-8 | ≥98% | 25mg |
$648.00 | 2024-05-04 |
[2-hydroxy-3-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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